Cas no 54680-72-7 ((S)-3-Aminobutan-2-one hydrochloride)

• Product Name: (S)-3-Aminobutan-2-one hydrochloride
• CAS No: 54680-72-7
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• CID: 1091172
• PubChem ID: 73554443
• Update Time: 2025-10-29

(S)-3-Aminobutan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Aminobutan-2-one hydrochloride
• 54680-72-7
• SCHEMBL17275407
• (3S)-3-aminobutan-2-one;hydrochloride
• BS-53041
• (S)-3-AMINOBUTAN-2-ONE HCL
• 1-methyl-alaninal hydrochloride
• (S)-3-Aminobutan-2-onehydrochloride
• CS-0197276
• 2-Butanone, 3-amino-, hydrochloride, (S)-

• MDL： MFCD16619120
• Inchi： 1S/C4H9NO.ClH/c1-3(5)4(2)6;/h3H,5H2,1-2H3;1H/t3-;/m0./s1
• InChI Key： PJUJCERLTHVZRL-DFWYDOINSA-N
• SMILES： Cl.O=C(C)[C@H](C)N

Computed Properties

• Exact Mass: 123.0450916g/mol
• Monoisotopic Mass: 123.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 60.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on (S)-3-Aminobutan-2-one hydrochloride

Comprehensive Guide to (S)-3-Aminobutan-2-one hydrochloride (CAS No. 54680-72-7): Properties, Applications, and Research Insights

(S)-3-Aminobutan-2-one hydrochloride (CAS No. 54680-72-7) is a chiral organic compound with significant relevance in pharmaceutical and biochemical research. As a hydrochloride salt of the (S)-enantiomer of 3-aminobutan-2-one, it serves as a versatile intermediate in synthetic chemistry. The compound's unique stereochemistry and functional groups make it valuable for asymmetric synthesis, drug development, and enzymatic studies. Researchers frequently explore its role in modulating biological pathways, particularly in neurotransmitter analogs and enzyme inhibitors.

The growing demand for enantiopure compounds in drug discovery has propelled interest in (S)-3-Aminobutan-2-one hydrochloride. Its CAS number 54680-72-7 is often searched in scientific databases for purity verification or regulatory documentation. Recent studies highlight its potential in designing chiral catalysts and biocompatible materials, aligning with trends in green chemistry and sustainable synthesis. Analytical techniques like HPLC and NMR are critical for characterizing this compound, ensuring its applicability in high-precision research.

From a commercial perspective, suppliers of (S)-3-Aminobutan-2-one hydrochloride emphasize its storage stability and solubility profiles (e.g., in water or polar solvents), addressing common queries from laboratory users. The compound's molecular weight (163.62 g/mol) and optical rotation data are frequently referenced in quality control protocols. Innovations in continuous flow synthesis have also reduced production costs, making it more accessible for academic and industrial applications.

Beyond pharmaceuticals, 54680-72-7 is investigated for its role in flavor chemistry and nutraceutical formulations, tapping into consumer trends toward functional ingredients. Its safety profile and biodegradability further align with ESG (Environmental, Social, and Governance) criteria in chemical manufacturing. Researchers often compare it to racemic mixtures or other enantiomers to underscore its stereospecific advantages.

For those sourcing (S)-3-Aminobutan-2-one hydrochloride, key considerations include certificates of analysis (CoA), storage conditions (e.g., 2–8°C), and compatibility with downstream reactions. The compound’s synonyms (e.g., (S)-3-Amino-2-butanone HCl) are equally important for database searches. As regulatory frameworks evolve, documentation of GMP compliance and traceability becomes critical for global supply chains.

In summary, CAS No. 54680-72-7 represents a niche yet expanding market driven by advances in chiral technology and precision medicine. Its interdisciplinary applications—from catalysis to biomedicine—underscore its importance in modern chemistry. Future research may explore its derivatives or hybrid materials, leveraging AI-driven molecular modeling to unlock novel functionalities.